1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H18BrNO3
• Molecular Weight: 436.3 g/mol
• IUPAC Name: 1-benzyl-5-bromo-3-hydroxy-3-phenacylindol-2-one
• InChI: InChI=1S/C23H18BrNO3/c24-18-11-12-20-19(13-18)23(28,14-21(26)17-9-5-2-6-10-17)22(27)25(20)15-16-7-3-1-4-8-16/h1-13,28H,14-15H2
• InChI Key: KJQTWHXDZNGJHB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC=CC=C4)O

Description

1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of indole derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and inflammation. It has also been shown to induce apoptosis in cancer cells by activating certain pathways.
Biochemical and Physiological Effects:
1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation. It has also been shown to induce apoptosis in cancer cells by activating certain pathways such as the caspase-dependent pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its potential as an anticancer agent. It has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One of the most promising areas of research is in the development of new anticancer agents based on this compound. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in other fields such as neuroprotection and anti-inflammation. Finally, research is needed to overcome the limitations of this compound such as its low solubility in water.

Synthesis Methods

Several methods have been reported for the synthesis of 1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One of the most commonly used methods involves the condensation of 5-bromo-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one with benzaldehyde in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained after purification using column chromatography.

Scientific Research Applications

1-benzyl-5-bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry. This compound has been shown to exhibit anticancer activity against various cancer cell lines. It works by inducing apoptosis in cancer cells and inhibiting their proliferation. Additionally, it has also been studied for its potential as an anti-inflammatory agent and a neuroprotective agent.